Germanium niobide

• CAS No.: 12025-22-8
• Molecular Formula: GeNb
• Molecular Weight: 165.54 g/mol
• IUPAC Name: germanium;niobium
• InChI: InChI=1S/Ge.Nb
• InChI Key: RTRWPDUMRZBWHZ-UHFFFAOYSA-N
• Isomeric SMILES: [Ge].[Nb].[Nb].[Nb]
• Canonical SMILES: [Ge].[Nb]

Description

Germanium Niobide is an intermetallic chemical compound of Germanium (Ge) and Niobium (Nb). It has a molecular formula of GeH2Nb and a molecular weight of 167.55. It is used in various applications due to its unique properties.

Synthesis Analysis

The synthesis of this compound involves various methodologies. Some of these include chemical vapor deposition, thermal evaporation, template methods, supercritical fluid synthesis, molecular beam epitaxy, and solution phase synthesis. Another method involves the synthesis of Germanium nanoparticles from metastable GeBr-solutions. These methods provide the opportunity to produce commercial scale quantities of nanowires with controllable lengths, diameters, and crystal structure.

Molecular Structure Analysis

The structural, electronic, and magnetic properties of niobium- and tantalum-doped germanium clusters MGen (M = Nb, Ta and n = 1–19) were investigated by first principles calculations within the density functional theory (DFT) approach. Endohedral cage-like structures in which the metal atom is encapsulated are favored for n ≥10.

Chemical Reactions Analysis

This compound participates in various chemical reactions. For instance, the formation of germanium oxide (GeO) tissue at void surfaces locally creates Ge alloys with significantly lower energy levels for the valence band that can align with the half reaction for water reduction.

Physical and Chemical Properties Analysis

This compound has a melting point of 1980°C. The structural, electronic, and magnetic properties of niobium- and tantalum-doped germanium clusters MGen (M = Nb, Ta and n = 1–19) were investigated by first principles calculations within the density functional theory (DFT) approach.

Future Directions

Germanium has gradually gained significance as a material in the field of biomedicine and shows promising application prospects. A four-qubit quantum processor based on germanium hole spin quantum dots has been presented, revealing that spin qubits can be coupled in two dimensions. This suggests that Germanium Niobide could have potential applications in the field of quantum computing.